molecular formula C10H12ClNO3S2 B2436622 2-(Furan-2-yl)-2-(thiophen-2-ylsulfonyl)ethanamine CAS No. 1177308-06-3

2-(Furan-2-yl)-2-(thiophen-2-ylsulfonyl)ethanamine

Cat. No. B2436622
CAS RN: 1177308-06-3
M. Wt: 293.78
InChI Key: SSATVEIMCUDGET-UHFFFAOYSA-N
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Description

2-(Furan-2-yl)-2-(thiophen-2-ylsulfonyl)ethanamine, also known as FTS, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. FTS has been shown to have promising effects on various physiological and biochemical pathways, making it a potential candidate for the development of new drugs.

Scientific Research Applications

Multicomponent Synthesis and Functionalized Derivatives

An efficient multi-component synthesis process was developed for highly functionalized 2,2′-bifurans and 2-(thiophen-2-yl)furans, leading to compounds like 2-amino-5-(4-chlorofuran-2-yl)furan-3,4-dicarboxylates. These compounds were studied for their potential applications in various fields of chemistry due to their unique structural features (Sayahi et al., 2015).

Optical Properties and Electronic Applications

The optical properties of furanic and thiophenic ethane-1,2-diones were investigated, highlighting their potential use in electronic applications. This study focused on the synthesis, spectral measurements, and geometry analysis of these compounds, revealing their unique electronic polarizability and hyperpolarizabilities. The findings suggest their suitability for various electronic and optical applications (Lukes et al., 2003).

Reactivity and Synthesis of Heterocyclic Compounds

The reactivity of 2-(furan-2-yl)- and 2-(thiophen-2-yl)pyrroles was explored in the synthesis of 5-(furan-2-yl)- and 5-(thiophen-2-yl)-2-acylethynylpyrroles. This research provided valuable insights into the relative reactivity of different heterocycles, contributing to advancements in synthetic methodologies for complex heterocyclic compounds (Sobenina et al., 2014).

Advanced Functional Materials and Energy Storage

Research on the facile electrochemical polymerization of 2-(thiophen-2-yl)furan and its enhanced capacitance properties in certain electrolytes highlighted its potential as a novel material for energy storage applications. This study emphasized the structure, morphology, and electrochemical capacitance properties of the synthesized polymer, suggesting its suitability for supercapacitor applications (Mo et al., 2015).

properties

IUPAC Name

2-(furan-2-yl)-2-thiophen-2-ylsulfonylethanamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11NO3S2/c11-7-9(8-3-1-5-14-8)16(12,13)10-4-2-6-15-10/h1-6,9H,7,11H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LYCBVRRTCWLGPC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=COC(=C1)C(CN)S(=O)(=O)C2=CC=CS2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H11NO3S2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

257.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(Furan-2-yl)-2-(thiophen-2-ylsulfonyl)ethanamine

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